Cas no 1803793-33-0 (4-Bromo-3-(2-oxopropyl)benzoic acid)
4-Bromo-3-(2-oxopropyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(2-oxopropyl)benzoic acid
-
- Inchi: 1S/C10H9BrO3/c1-6(12)4-8-5-7(10(13)14)2-3-9(8)11/h2-3,5H,4H2,1H3,(H,13,14)
- InChI Key: XKOXGWVBWQMXEK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)O)C=C1CC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4
4-Bromo-3-(2-oxopropyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014102-250mg |
4-Bromo-3-(2-oxopropyl)benzoic acid |
1803793-33-0 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013014102-500mg |
4-Bromo-3-(2-oxopropyl)benzoic acid |
1803793-33-0 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013014102-1g |
4-Bromo-3-(2-oxopropyl)benzoic acid |
1803793-33-0 | 97% | 1g |
1,475.10 USD | 2021-06-25 |
4-Bromo-3-(2-oxopropyl)benzoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-Bromo-3-(2-oxopropyl)benzoic acid
Introduction to 4-Bromo-3-(2-oxopropyl)benzoic acid (CAS No. 1803793-33-0)
4-Bromo-3-(2-oxopropyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1803793-33-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine substituent at the fourth position and an acetoxypropyl group at the third position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating biological pathways and exhibiting a range of pharmacological activities. The introduction of a bromine atom at the fourth position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.
The 2-oxopropyl side chain adds another layer of functionality to the molecule. The ester group (2-oxopropyl) can participate in hydrogen bonding interactions and influence the solubility and metabolic stability of derivatives. This structural motif has been explored in the design of drugs targeting neurological disorders, inflammation, and infectious diseases. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a promising scaffold for drug discovery.
In recent years, 4-Bromo-3-(2-oxopropyl)benzoic acid has been investigated for its role in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, research has demonstrated its utility in developing inhibitors of polyphenol oxidases, which are enzymes implicated in oxidative stress-related diseases such as Alzheimer's and Parkinson's. The bromine substituent facilitates further functionalization via palladium-catalyzed reactions, allowing chemists to tailor the molecule for specific biological activities.
The benzoic acid derivative has also shown promise in anticancer research. Studies have indicated that derivatives of this compound can inhibit the activity of kinases involved in tumor growth and proliferation. The acetoxypropyl group provides a handle for further derivatization, enabling the creation of molecules with enhanced selectivity and potency. These findings underscore the importance of 4-Bromo-3-(2-oxopropyl)benzoic acid as a building block in oncology drug development.
The synthesis of 4-Bromo-3-(2-oxopropyl)benzoic acid typically involves multi-step organic transformations starting from commercially available precursors. The bromination step is critical and requires precise control to avoid over-bromination or side reactions. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve yield and purity. These advancements ensure that researchers have access to high-quality starting materials for their investigations.
The pharmacokinetic properties of derivatives derived from 4-Bromo-3-(2-oxopropyl)benzoic acid are also subjects of intense study. Researchers are exploring ways to enhance oral bioavailability and metabolic stability while minimizing toxicity. Computational modeling and high-throughput screening have accelerated the process of identifying lead compounds with favorable pharmacokinetic profiles. This interdisciplinary approach combines synthetic chemistry with computational biology to accelerate drug discovery efforts.
In conclusion, 4-Bromo-3-(2-oxopropyl)benzoic acid (CAS No. 1803793-33-0) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.
1803793-33-0 (4-Bromo-3-(2-oxopropyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)